An In-depth Technical Guide to 2,6-Dimethylphenylboronic Acid (CAS: 100379-00-8)
An In-depth Technical Guide to 2,6-Dimethylphenylboronic Acid (CAS: 100379-00-8)
For Researchers, Scientists, and Drug Development Professionals
Introduction
2,6-Dimethylphenylboronic acid, with the CAS number 100379-00-8, is a versatile synthetic building block that has garnered significant attention in the fields of organic chemistry and medicinal chemistry. Its unique structural features, particularly the sterically hindered boronic acid group flanked by two methyl groups, impart distinct reactivity and selectivity in a variety of chemical transformations. This technical guide provides a comprehensive overview of its chemical properties, synthesis, and applications, with a special focus on its utility in drug discovery and development.
Physicochemical Properties
2,6-Dimethylphenylboronic acid is a white to off-white crystalline powder. A summary of its key physicochemical properties is presented in the table below.
| Property | Value | Reference(s) |
| CAS Number | 100379-00-8 | [1] |
| Molecular Formula | C₈H₁₁BO₂ | [1] |
| Molecular Weight | 149.98 g/mol | [1] |
| Melting Point | 105 °C (decomposes) | |
| Appearance | White to off-white crystalline powder | [1] |
| Solubility | Soluble in DMSO (100 mg/mL)[2]. Phenylboronic acids, in general, exhibit high solubility in ethers and ketones, moderate solubility in chloroform, and very low solubility in hydrocarbons[3]. |
Spectral Data
¹H NMR Spectroscopy
A proton NMR spectrum of 2,6-Dimethylphenylboronic acid would be expected to show signals corresponding to the aromatic protons and the methyl protons. The aromatic protons would likely appear as a multiplet in the range of 7.0-7.5 ppm, while the two methyl groups would give rise to a singlet at approximately 2.5 ppm. The protons of the boronic acid group (-B(OH)₂) are often broad and may exchange with deuterium (B1214612) in deuterated solvents, sometimes rendering them unobservable. An example of a ¹H-NMR spectrum can be found in the literature[1].
¹³C NMR Spectroscopy
The ¹³C NMR spectrum would be expected to show distinct signals for the aromatic carbons and the methyl carbons. The carbon attached to the boron atom would appear at a characteristic downfield shift. The quaternary aromatic carbons bearing the methyl groups and the boronic acid group, along with the other aromatic carbons, would resonate in the aromatic region (typically 120-145 ppm). The methyl carbons would appear in the aliphatic region (around 20-25 ppm).
Synthesis of 2,6-Dimethylphenylboronic Acid
A common and efficient method for the synthesis of 2,6-Dimethylphenylboronic acid is through a Grignard reaction.
Experimental Protocol: "One-Pot" Grignard Reaction
This protocol is based on a reported "one-pot" method for the preparation of 2,6-dimethylphenylboronic acid.
Reaction Scheme:
Materials:
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2,6-Dimethylphenyl bromide
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Magnesium turnings
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Tributyl borate (B1201080) (or another suitable borate ester)
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Anhydrous Tetrahydrofuran (THF)
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Iodine (for initiation, if necessary)
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Hydrochloric acid (aqueous solution)
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Ethyl acetate (B1210297)
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Brine
Procedure:
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Grignard Reagent Formation: In a flame-dried, three-necked flask equipped with a reflux condenser, a dropping funnel, and a magnetic stirrer, add magnesium turnings. The system is maintained under an inert atmosphere (e.g., nitrogen or argon). A solution of 2,6-dimethylphenyl bromide in anhydrous THF is added dropwise to the magnesium turnings. A small crystal of iodine can be added to initiate the reaction if it does not start spontaneously. The reaction mixture is gently heated to maintain a steady reflux until the magnesium is consumed.
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Borylation: The Grignard solution is cooled in an ice bath. A solution of tributyl borate in anhydrous THF is added dropwise, maintaining the temperature below 10 °C. After the addition is complete, the reaction mixture is allowed to warm to room temperature and stirred for several hours.
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Hydrolysis and Work-up: The reaction mixture is cooled again in an ice bath and slowly quenched by the addition of aqueous hydrochloric acid. The resulting mixture is transferred to a separatory funnel, and the organic layer is separated. The aqueous layer is extracted with ethyl acetate. The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and the solvent is removed under reduced pressure.
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Purification: The crude product is purified by recrystallization or column chromatography to yield 2,6-Dimethylphenylboronic acid as a white solid.
Caption: Workflow for the synthesis of 2,6-Dimethylphenylboronic acid.
Applications in Drug Discovery and Development
2,6-Dimethylphenylboronic acid is a valuable reagent in the synthesis of complex organic molecules, many of which are of interest in drug discovery. Its primary application lies in the Suzuki-Miyaura cross-coupling reaction.
Suzuki-Miyaura Cross-Coupling Reaction
The Suzuki-Miyaura coupling is a palladium-catalyzed cross-coupling reaction between an organoboron compound (such as a boronic acid) and an organohalide or triflate. It is a powerful tool for the formation of carbon-carbon bonds, particularly for the synthesis of biaryl and substituted biphenyl (B1667301) structures, which are common motifs in pharmaceuticals.
Catalytic Cycle:
The generally accepted mechanism for the Suzuki-Miyaura coupling involves three main steps:
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Oxidative Addition: The active Pd(0) catalyst adds to the organohalide (R-X) to form a Pd(II) complex.
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Transmetalation: The organic group from the boronic acid is transferred to the palladium center, typically facilitated by a base.
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Reductive Elimination: The two organic groups on the palladium complex are eliminated to form the new C-C bond, regenerating the Pd(0) catalyst.
Caption: Catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.
Experimental Protocol: Suzuki-Miyaura Coupling with 2-Bromopyridine (B144113)
This protocol provides a representative procedure for the Suzuki-Miyaura coupling of 2,6-Dimethylphenylboronic acid with 2-bromopyridine, a common transformation in the synthesis of pharmaceutical intermediates.
Reaction Scheme:
Materials:
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2,6-Dimethylphenylboronic acid
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2-Bromopyridine
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Palladium(II) acetate (Pd(OAc)₂)
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Triphenylphosphine (B44618) (PPh₃) or other suitable phosphine (B1218219) ligand
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Potassium carbonate (K₂CO₃) or another suitable base
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1,4-Dioxane (B91453) (or another suitable solvent)
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Water
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Ethyl acetate
-
Brine
Procedure:
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Reaction Setup: In a Schlenk flask, combine 2,6-Dimethylphenylboronic acid (1.2 equivalents), 2-bromopyridine (1.0 equivalent), palladium(II) acetate (0.02 equivalents), triphenylphosphine (0.08 equivalents), and potassium carbonate (2.0 equivalents).
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Inert Atmosphere: The flask is evacuated and backfilled with an inert gas (e.g., argon) three times.
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Solvent Addition: Degassed 1,4-dioxane and water (typically in a 4:1 ratio) are added via syringe.
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Reaction: The reaction mixture is heated to 80-100 °C with vigorous stirring. The progress of the reaction is monitored by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).
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Work-up: Upon completion, the reaction is cooled to room temperature. The mixture is diluted with ethyl acetate and washed with water and then brine. The organic layer is dried over anhydrous sodium sulfate, filtered, and the solvent is evaporated under reduced pressure.
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Purification: The crude product is purified by flash column chromatography on silica (B1680970) gel to afford the desired 2-(2,6-dimethylphenyl)pyridine.
Caption: Experimental workflow for a typical Suzuki-Miyaura coupling reaction.
Role in the Synthesis of Bioactive Molecules
2,6-Dimethylphenylboronic acid serves as a key intermediate in the synthesis of various biologically active compounds. Its sterically hindered nature can be exploited to achieve specific selectivities in cross-coupling reactions. While specific, detailed synthetic pathways for marketed drugs using this exact starting material are often proprietary, the literature indicates its use in the preparation of classes of molecules with therapeutic potential, such as:
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Protein Kinase Inhibitors: Many kinase inhibitors feature biaryl scaffolds, and the Suzuki-Miyaura coupling is a primary method for their construction. The 2,6-dimethylphenyl moiety can be incorporated to probe steric pockets within the kinase active site.
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G Protein-Coupled Receptor (GPCR) Ligands: Similar to kinase inhibitors, GPCR ligands often contain biaryl structures. The use of 2,6-dimethylphenylboronic acid allows for the introduction of a substituted phenyl ring, which can be crucial for receptor affinity and selectivity.
Safety and Handling
2,6-Dimethylphenylboronic acid should be handled with appropriate safety precautions in a well-ventilated laboratory fume hood. It is advisable to wear personal protective equipment, including safety glasses, gloves, and a lab coat. For detailed safety information, refer to the Safety Data Sheet (SDS) provided by the supplier.
Conclusion
2,6-Dimethylphenylboronic acid is a valuable and versatile reagent in modern organic synthesis. Its utility, particularly in the robust and widely applicable Suzuki-Miyaura cross-coupling reaction, makes it an important tool for researchers and scientists in both academic and industrial settings, especially those involved in the design and synthesis of novel therapeutic agents. The protocols and data presented in this guide are intended to provide a solid foundation for the effective use of this compound in the laboratory.
